Cas no 1351622-67-7 (3-(2,5-dimethylfuran-3-yl)methyl-1-(thiophen-2-yl)urea)

3-(2,5-Dimethylfuran-3-yl)methyl-1-(thiophen-2-yl)urea is a heterocyclic urea derivative featuring both furan and thiophene moieties, offering unique structural and electronic properties. This compound is of interest in medicinal chemistry and materials science due to its potential as a pharmacophore or intermediate in synthetic applications. The presence of the furan and thiophene rings enhances its ability to participate in π-stacking interactions, while the urea linkage provides hydrogen-bonding capability, making it useful in molecular recognition or supramolecular chemistry. Its well-defined structure allows for precise modifications, facilitating research in drug discovery or functional material design. The compound's stability and synthetic accessibility further support its utility in exploratory studies.

3-(2,5-dimethylfuran-3-yl)methyl-1-(thiophen-2-yl)urea structure

1351622-67-7 structure

Product Name:3-(2,5-dimethylfuran-3-yl)methyl-1-(thiophen-2-yl)urea

CAS No:1351622-67-7

MF:C₁₂H₁₄N₂O₂S

MW:250.316761493683

CID:6263639

PubChem ID:56765627

Update Time:2025-10-31

3-(2,5-dimethylfuran-3-yl)methyl-1-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

- 3-(2,5-dimethylfuran-3-yl)methyl-1-(thiophen-2-yl)urea
- F6201-0454
- 3-[(2,5-dimethylfuran-3-yl)methyl]-1-(thiophen-2-yl)urea
- 1-[(2,5-dimethylfuran-3-yl)methyl]-3-thiophen-2-ylurea
- 1-((2,5-dimethylfuran-3-yl)methyl)-3-(thiophen-2-yl)urea
- 1351622-67-7
- AKOS024538587
- VU0536761-1
- Inchi： 1S/C12H14N2O2S/c1-8-6-10(9(2)16-8)7-13-12(15)14-11-4-3-5-17-11/h3-6H,7H2,1-2H3,(H2,13,14,15)
- InChI Key： PFYMFRJPJHCHMU-UHFFFAOYSA-N
- SMILES： S1C=CC=C1NC(NCC1C=C(C)OC=1C)=O

Computed Properties

Exact Mass: 250.07759887g/mol
Monoisotopic Mass: 250.07759887g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 82.5Å²

3-(2,5-dimethylfuran-3-yl)methyl-1-(thiophen-2-yl)urea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6201-0454-2μmol	3-[(2,5-dimethylfuran-3-yl)methyl]-1-(thiophen-2-yl)urea	1351622-67-7	2μmol	$85.5	2023-09-09
Life Chemicals	F6201-0454-5μmol	3-[(2,5-dimethylfuran-3-yl)methyl]-1-(thiophen-2-yl)urea	1351622-67-7	5μmol	$94.5	2023-09-09
Life Chemicals	F6201-0454-10μmol	3-[(2,5-dimethylfuran-3-yl)methyl]-1-(thiophen-2-yl)urea	1351622-67-7	10μmol	$103.5	2023-09-09
Life Chemicals	F6201-0454-20μmol	3-[(2,5-dimethylfuran-3-yl)methyl]-1-(thiophen-2-yl)urea	1351622-67-7	20μmol	$118.5	2023-09-09
Life Chemicals	F6201-0454-1mg	3-[(2,5-dimethylfuran-3-yl)methyl]-1-(thiophen-2-yl)urea	1351622-67-7	1mg	$81.0	2023-09-09
Life Chemicals	F6201-0454-2mg	3-[(2,5-dimethylfuran-3-yl)methyl]-1-(thiophen-2-yl)urea	1351622-67-7	2mg	$88.5	2023-09-09
Life Chemicals	F6201-0454-3mg	3-[(2,5-dimethylfuran-3-yl)methyl]-1-(thiophen-2-yl)urea	1351622-67-7	3mg	$94.5	2023-09-09
Life Chemicals	F6201-0454-4mg	3-[(2,5-dimethylfuran-3-yl)methyl]-1-(thiophen-2-yl)urea	1351622-67-7	4mg	$99.0	2023-09-09
Life Chemicals	F6201-0454-5mg	3-[(2,5-dimethylfuran-3-yl)methyl]-1-(thiophen-2-yl)urea	1351622-67-7	5mg	$103.5	2023-09-09
Life Chemicals	F6201-0454-10mg	3-[(2,5-dimethylfuran-3-yl)methyl]-1-(thiophen-2-yl)urea	1351622-67-7	10mg	$118.5	2023-09-09

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Additional information on 3-(2,5-dimethylfuran-3-yl)methyl-1-(thiophen-2-yl)urea

3-(2,5-dimethylfuran-3-yl)methyl-1-(thiophen-2-yl)urea: A Comprehensive Overview

3-(2,5-dimethylfuran-3-yl)methyl-1-(thiophen-2-yl)urea (CAS No. 1351622-67-7) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This urea derivative features a thiophene moiety and a 2,5-dimethylfuran group, making it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular structure of 3-(2,5-dimethylfuran-3-yl)methyl-1-(thiophen-2-yl)urea is characterized by its functional groups, which include the urea linkage, the thiophene ring, and the 2,5-dimethylfuran moiety. These structural elements contribute to its chemical properties and biological activities. The urea linkage is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The thiophene ring provides aromaticity and electron-rich characteristics, while the 2,5-dimethylfuran group adds steric bulk and hydrophobicity.

Recent studies have highlighted the potential of 3-(2,5-dimethylfuran-3-yl)methyl-1-(thiophen-2-yl)urea in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits anti-inflammatory properties by modulating key signaling pathways involved in inflammation. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are crucial mediators of inflammatory responses.

In addition to its anti-inflammatory effects, 3-(2,5-dimethylfuran-3-yl)methyl-1-(thiophen-2-yl)urea has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. Furthermore, it has shown selective cytotoxicity towards cancer cells while sparing normal cells, making it a promising candidate for cancer therapy.

The pharmacokinetic properties of 3-(2,5-dimethylfuran-3-yl)methyl-1-(thiophen-2-yl)urea have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics suggest that it could be developed into an orally available drug with sustained therapeutic effects.

To further explore the therapeutic potential of 3-(2,5-dimethylfuran-3-yl)methyl-1-(thiophen-2-yl)urea, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials aim to provide comprehensive data on the compound's pharmacological profile and its potential as a novel therapeutic agent.

In conclusion, 3-(2,5-dimethylfuran-3-yl)methyl-1-(thiophen-2-yl)urea (CAS No. 1351622-67-7) is a promising compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of inflammation and cancer therapy. As more studies are conducted, it is likely that new applications and insights will emerge, further solidifying its importance in medicinal chemistry.